Cas no 10484-32-9 (2-Octynoicacid, pentyl ester)

2-Octynoicacid, pentyl ester structure
2-Octynoicacid, pentyl ester structure
Product Name:2-Octynoicacid, pentyl ester
CAS No:10484-32-9
MF:C13H22O2
MW:210.312584400177
CID:236138
PubChem ID:44147623
Update Time:2025-04-19

2-Octynoicacid, pentyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Octynoicacid, pentyl ester
    • pentyl oct-2-ynoate
    • LogP
    • 10484-32-9
    • DTXSID80146778
    • 2-Octynoic acid, pentyl ester
    • SCHEMBL4229900
    • amyl heptin carboxylate
    • Inchi: 1S/C13H22O2/c1-3-5-7-8-9-11-13(14)15-12-10-6-4-2/h3-8,10,12H2,1-2H3
    • InChI Key: KFFPWTGTLLSHSH-UHFFFAOYSA-N
    • SMILES: O(C(C#CCCCCC)=O)CCCCC

Computed Properties

  • Exact Mass: 210.16206
  • Monoisotopic Mass: 210.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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